![molecular formula C11H13N3O3 B1478448 4-Ethoxy-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylic acid CAS No. 2098009-00-6](/img/structure/B1478448.png)
4-Ethoxy-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylic acid
Overview
Description
4-Ethoxy-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylic acid, commonly known as EEPA, is an organic compound with a molecular weight of 218.25 g/mol. It is a white crystalline solid that is insoluble in water and has a melting point of 144-146°C. EEPA is an important intermediate in the synthesis of a wide range of pharmaceuticals, agrochemicals, and dyes. It is also used in the manufacture of pesticides, herbicides, and other industrial chemicals.
Scientific Research Applications
Synthesis and Chemical Reactivity
The compound 4-Ethoxy-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylic acid, as part of the broader class of pyrazolo[1,5-a]pyrazine derivatives, has been involved in the synthesis of various heterocyclic compounds. For instance, studies on methylpyrazolo[1,5-a]pyrazine-4-carboxylates, which share a structural similarity, highlight the use of palladium-catalyzed carbonylation and subsequent reactions to produce new derivatives. These derivatives include 4-(1,2,4-oxadiazolyl)- and 4-(pyrimidin-2-yl)-substituted pyrazolo[1,5-a]pyrazines, demonstrating the compound's utility in generating novel chemical entities with potential biological activities (Tsizorik et al., 2020).
Structural and Medicinal Chemistry
In the realm of medicinal chemistry, derivatives of pyrazolo[1,5-a]pyrazine, like the 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid, have been synthesized and evaluated for their antibacterial activities. This research signifies the potential of these compounds in developing new antibacterial agents, with certain derivatives showing promising activity against both Gram-positive and Gram-negative bacteria (Bildirici et al., 2007).
Heterofunctionalization and Annulation
Further investigations into the synthesis, annulation, and heterofunctionalization of 4-hydrazinylpyrazolo[1,5-a]pyrazines have led to the formation of derivatives containing fused 1,2,4-triazole, tetrazole, or 1,2,4-triazine rings. These studies are crucial for the development of novel compounds with potential applications in various fields, including drug discovery and material science (Tsizorik et al., 2018).
Crystal Engineering and Supramolecular Chemistry
The study of pyrazine derivatives, including their supramolecular synthon formation in crystal structures, offers insights into crystal engineering strategies. The ability of these compounds to form specific hydrogen bonding patterns provides a foundation for designing new materials with desired properties, such as enhanced stability or specific reactivity profiles (Vishweshwar et al., 2002).
properties
IUPAC Name |
4-ethoxy-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O3/c1-3-7-6-14-9(10(12-7)17-4-2)5-8(13-14)11(15)16/h5-6H,3-4H2,1-2H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWKWJRGVUAJMLB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CN2C(=CC(=N2)C(=O)O)C(=N1)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethoxy-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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